Cas no 941901-64-0 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide)
N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfonylacetamide
- N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide
-
- Inchi: 1S/C16H13ClN2O4S3/c1-23-10-2-4-11(5-3-10)26(21,22)9-15(20)19-16-18-12(8-24-16)13-6-7-14(17)25-13/h2-8H,9H2,1H3,(H,18,19,20)
- InChI Key: UMLXXFQGYUUELI-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O
N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2817-0169-2μmol |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-5μmol |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-10μmol |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-20μmol |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-1mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-2mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-3mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-4mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-5mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2817-0169-10mg |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide |
941901-64-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide
Introduction to N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941901-64-0)
N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 941901-64-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery.
The molecular structure of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide is characterized by the presence of multiple heterocyclic rings, including a thiophene ring and a thiazole ring, which are interconnected through a central amide linkage. The presence of a chloro substituent on the thiophene ring and a methoxy group on the benzenesulfonyl moiety further enhances its chemical diversity and potential biological interactions.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious diseases. The biological activity of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide has been extensively evaluated in vitro and in vivo, revealing its potential as an inhibitor of several key enzymatic pathways. Specifically, studies have demonstrated its ability to modulate the activity of enzymes such as kinases and proteases, which are crucial for cell signaling and proliferation.
One of the most compelling aspects of this compound is its structure-activity relationship (SAR). The combination of the thiophene, thiazole, and benzenesulfonyl moieties appears to contribute to its unique pharmacological profile. The chloro substituent on the thiophene ring has been shown to enhance binding affinity to target proteins, while the methoxy group on the benzenesulfonyl moiety improves solubility and metabolic stability. These features make N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide an attractive candidate for further development as a lead compound in drug discovery.
Recent advancements in computational chemistry have also played a pivotal role in understanding the mechanism of action of this compound. Molecular docking studies have revealed that it interacts with specific residues within the active sites of target enzymes, leading to inhibition of their catalytic activity. These findings provide valuable insights into how the compound exerts its biological effects and offer a foundation for designing more potent derivatives.
The synthesis of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the thiophene ring followed by the introduction of the thiazole moiety. Subsequent steps involve the installation of the benzenesulfonyl group and the formation of the amide bond. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve these modifications efficiently.
In terms of pharmacokinetic properties, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical studies. Its ability to cross biological membranes suggests potential for oral administration, which would be advantageous for therapeutic applications. Additionally, preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses, further supporting its potential as a drug candidate.
The development of novel pharmaceutical agents often involves collaboration between academic researchers and industry scientists. N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione is another compound that has been studied in parallel with N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione due to its structural similarity and overlapping biological activities. Comparative studies between these compounds have provided valuable insights into optimizing drug design for improved efficacy and safety.
Future directions in the research of N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione include exploring its potential in combination therapies with other drugs. Combination therapy is often more effective than single-agent treatment due to mechanisms such as synergistic effects or reduced drug resistance. Preclinical trials are being planned to evaluate whether N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione can be safely combined with existing therapeutic agents without adverse interactions.
The role of technology in drug discovery cannot be overstated. High-throughput screening (HTS) techniques have enabled researchers to rapidly test thousands of compounds for their biological activity against various targets. Computational methods such as virtual screening have also been employed to identify potential hits from large databases before experimental validation. These technologies have significantly accelerated the drug discovery process and have been instrumental in identifying promising candidates like N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione.
In conclusion, N-Acetamido-N'-[(E)-(4-methoxyphenylsulfonyl)methylidene]thiazolo[5',4':5''',6''']thieno[3',2':1'',6'']dione is a structurally complex compound with significant potential as a therapeutic agent. Its unique chemical properties and favorable pharmacokinetic profile make it an attractive candidate for further development in pharmaceutical research. As advancements continue to be made in synthetic chemistry and computational biology, it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.
941901-64-0 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)